1-Benzoxepin-5(2H)-one, 3,4-dihydro-4-((4-methoxyphenyl)methylene)-6,8 ,9-trimethyl-
1-Benzoxepin-5(2H)-one, 3,4-dihydro-4-((4-methoxyphenyl)methylene)-6,8 ,9-trimethyl-
Brand Name:
Vulcanchem
CAS No.:
124392-68-3
VCID:
VC0048931
InChI:
InChI=1S/C21H22O3/c1-13-11-14(2)19-20(22)17(9-10-24-21(19)15(13)3)12-16-5-7-18(23-4)8-6-16/h5-8,11-12H,9-10H2,1-4H3/b17-12-
SMILES:
CC1=CC(=C2C(=C1C)OCCC(=CC3=CC=C(C=C3)OC)C2=O)C
Molecular Formula:
C21H22O3
Molecular Weight:
322.4 g/mol
1-Benzoxepin-5(2H)-one, 3,4-dihydro-4-((4-methoxyphenyl)methylene)-6,8 ,9-trimethyl-
CAS No.: 124392-68-3
Main Products
VCID: VC0048931
Molecular Formula: C21H22O3
Molecular Weight: 322.4 g/mol
| CAS No. | 124392-68-3 |
|---|---|
| Product Name | 1-Benzoxepin-5(2H)-one, 3,4-dihydro-4-((4-methoxyphenyl)methylene)-6,8 ,9-trimethyl- |
| Molecular Formula | C21H22O3 |
| Molecular Weight | 322.4 g/mol |
| IUPAC Name | (4Z)-4-[(4-methoxyphenyl)methylidene]-6,8,9-trimethyl-2,3-dihydro-1-benzoxepin-5-one |
| Standard InChI | InChI=1S/C21H22O3/c1-13-11-14(2)19-20(22)17(9-10-24-21(19)15(13)3)12-16-5-7-18(23-4)8-6-16/h5-8,11-12H,9-10H2,1-4H3/b17-12- |
| Standard InChIKey | TUPADJLQVBXVPH-ATVHPVEESA-N |
| Isomeric SMILES | CC1=CC(=C2C(=C1C)OCC/C(=C/C3=CC=C(C=C3)OC)/C2=O)C |
| SMILES | CC1=CC(=C2C(=C1C)OCCC(=CC3=CC=C(C=C3)OC)C2=O)C |
| Canonical SMILES | CC1=CC(=C2C(=C1C)OCCC(=CC3=CC=C(C=C3)OC)C2=O)C |
| Synonyms | 1-Benzoxepin-5(2H)-one, 3,4-dihydro-4-((4-methoxyphenyl)methylene)-6,8 ,9-trimethyl- |
| PubChem Compound | 6449500 |
| Last Modified | Nov 11 2021 |
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